Cas no 85118-41-8 (tridocosyl phosphite)

tridocosyl phosphite structure
tridocosyl phosphite structure
Product Name:tridocosyl phosphite
CAS No:85118-41-8
MF:C66H135O3P
MW:1007.75008320808
CID:887454
PubChem ID:5743902
Update Time:2025-04-19

tridocosyl phosphite Chemical and Physical Properties

Names and Identifiers

    • tridocosyl phosphite
    • 85118-41-8
    • SCHEMBL11355583
    • DTXSID10234253
    • NS00065074
    • EINECS 285-696-6
    • Inchi: 1S/C66H135O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-64-67-70(68-65-62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)69-66-63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-66H2,1-3H3
    • InChI Key: IYUQKHLKDBLAGZ-UHFFFAOYSA-N
    • SMILES: P(OCCCCCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1007.014885
  • Monoisotopic Mass: 1007.014885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 66
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 33.1

Experimental Properties

  • Boiling Point: 734.7°C at 760 mmHg
  • Flash Point: 503.9°C
  • PSA: 41.28000
  • LogP: 25.72880
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